12'-Apo-beta-carotenal
12'-Apo-beta-carotenal
12'-apo-beta-carotenal is an apo carotenoid C25 terpenoid compound arising from oxidative degradation of the beta,beta-carotene skeleton at the 12'-position. It is an enal and an apo carotenoid C25 terpenoid.
Brand Name:
Vulcanchem
CAS No.:
1638-05-7
VCID:
VC21198205
InChI:
InChI=1S/C25H34O/c1-20(11-7-8-12-22(3)19-26)13-9-14-21(2)16-17-24-23(4)15-10-18-25(24,5)6/h7-9,11-14,16-17,19H,10,15,18H2,1-6H3/b8-7+,13-9+,17-16+,20-11+,21-14+,22-12+
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=O)C)C
Molecular Formula:
C25H34O
Molecular Weight:
350.5 g/mol
12'-Apo-beta-carotenal
CAS No.: 1638-05-7
Cat. No.: VC21198205
Molecular Formula: C25H34O
Molecular Weight: 350.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 12'-apo-beta-carotenal is an apo carotenoid C25 terpenoid compound arising from oxidative degradation of the beta,beta-carotene skeleton at the 12'-position. It is an enal and an apo carotenoid C25 terpenoid. |
|---|---|
| CAS No. | 1638-05-7 |
| Molecular Formula | C25H34O |
| Molecular Weight | 350.5 g/mol |
| IUPAC Name | (2E,4E,6E,8E,10E,12E)-2,7,11-trimethyl-13-(2,6,6-trimethylcyclohexen-1-yl)trideca-2,4,6,8,10,12-hexaenal |
| Standard InChI | InChI=1S/C25H34O/c1-20(11-7-8-12-22(3)19-26)13-9-14-21(2)16-17-24-23(4)15-10-18-25(24,5)6/h7-9,11-14,16-17,19H,10,15,18H2,1-6H3/b8-7+,13-9+,17-16+,20-11+,21-14+,22-12+ |
| Standard InChI Key | BQTOMHXDSCUCFR-PHPDKTIJSA-N |
| Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=O)/C)/C |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=O)C)C |
| Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=O)C)C |
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